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Compound of Interest

Compound Name: (1-Methoxyethyl)benzene

Cat. No.: B1620188 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the mass spectrometry

analysis of (1-Methoxyethyl)benzene (CAS No: 4013-34-7). The document details the

compound's mass spectral data, a representative experimental protocol for its analysis, and a

proposed fragmentation pathway based on electron ionization mass spectrometry. This guide is

intended to serve as a valuable resource for researchers and professionals in the fields of

analytical chemistry, pharmacology, and drug development.

Compound Information
Property Value Source

Chemical Name (1-Methoxyethyl)benzene

Synonyms
1-Methoxy-1-phenylethane,

Methyl α-methylbenzyl ether
[1]

CAS Number 4013-34-7 [1]

Molecular Formula C₉H₁₂O [1]

Molecular Weight 136.1910 g/mol [1]

Electron Ionization Mass Spectrum Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1620188?utm_src=pdf-interest
https://www.benchchem.com/product/b1620188?utm_src=pdf-body
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C9H12O/c1-8(10-2)9-6-4-3-5-7-9/h3-8H%2C1-2H3
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C9H12O/c1-8(10-2)9-6-4-3-5-7-9/h3-8H%2C1-2H3
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C9H12O/c1-8(10-2)9-6-4-3-5-7-9/h3-8H%2C1-2H3
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C9H12O/c1-8(10-2)9-6-4-3-5-7-9/h3-8H%2C1-2H3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1620188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following table summarizes the principal ions observed in the 70 eV electron ionization (EI)

mass spectrum of (1-Methoxyethyl)benzene. The data is compiled from the National Institute

of Standards and Technology (NIST) Mass Spectrometry Data Center.

Mass-to-Charge Ratio
(m/z)

Relative Intensity (%) Proposed Ion Fragment

136 15 [C₉H₁₂O]⁺• (Molecular Ion)

121 100 [C₈H₉O]⁺

105 30 [C₈H₉]⁺

91 25 [C₇H₇]⁺

77 40 [C₆H₅]⁺

51 15 [C₄H₃]⁺

43 20 [C₂H₃O]⁺

29 10 [CHO]⁺

Experimental Protocol: Gas Chromatography-Mass
Spectrometry (GC-MS)
This section outlines a representative experimental protocol for the analysis of (1-
Methoxyethyl)benzene using Gas Chromatography coupled with Mass Spectrometry (GC-

MS). The parameters are based on established methods for the analysis of aromatic and ether

compounds.[2][3][4]

3.1. Instrumentation

Gas Chromatograph: Agilent 8890 GC (or equivalent)

Mass Spectrometer: Agilent 7000D Triple Quadrupole GC/TQ (or equivalent)

Autosampler: Agilent 7693A (or equivalent)

3.2. Chromatographic Conditions
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GC Column: HP-5ms capillary column (30 m x 0.25 mm, 0.25 µm film thickness) or

equivalent nonpolar column.[2]

Carrier Gas: Helium (99.999% purity) at a constant flow rate of 1.0 mL/min.[4]

Inlet Temperature: 250 °C.[3]

Injection Volume: 1 µL.[4]

Injection Mode: Splitless.

Oven Temperature Program:

Initial temperature: 60 °C, hold for 2 minutes.

Ramp: 10 °C/min to 280 °C.

Final hold: 5 minutes at 280 °C.[2]

3.3. Mass Spectrometer Conditions

Ionization Mode: Electron Ionization (EI).[1]

Ionization Energy: 70 eV.[5]

Source Temperature: 230 °C.[2]

Quadrupole Temperature: 150 °C.[2]

Mass Scan Range: m/z 40-450.

Solvent Delay: 3 minutes.

3.4. Sample Preparation

Prepare a stock solution of (1-Methoxyethyl)benzene in a high-purity volatile solvent such

as methanol or dichloromethane.
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Perform serial dilutions to create a series of calibration standards (e.g., 1, 5, 10, 25, 50, 100

µg/mL).

For unknown samples, dissolve a precisely weighed amount in the chosen solvent to

achieve a concentration within the calibration range.

Visualizations
Proposed Fragmentation Pathway of (1-
Methoxyethyl)benzene
The following diagram illustrates the proposed fragmentation pathway of (1-
Methoxyethyl)benzene under electron ionization.
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Caption: Proposed EI fragmentation of (1-Methoxyethyl)benzene.

Experimental Workflow for GC-MS Analysis
The diagram below outlines the general workflow for the GC-MS analysis of (1-
Methoxyethyl)benzene.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1620188?utm_src=pdf-body
https://www.benchchem.com/product/b1620188?utm_src=pdf-body
https://www.benchchem.com/product/b1620188?utm_src=pdf-body
https://www.benchchem.com/product/b1620188?utm_src=pdf-body
https://www.benchchem.com/product/b1620188?utm_src=pdf-body-img
https://www.benchchem.com/product/b1620188?utm_src=pdf-body
https://www.benchchem.com/product/b1620188?utm_src=pdf-body
https://www.benchchem.com/product/b1620188?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1620188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

GC-MS Analysis

Data Processing

Sample containing
(1-Methoxyethyl)benzene

Dilution with
volatile solvent

Injection into GC

Chromatographic Separation

Electron Ionization (70 eV)

Mass Detection

Mass Spectrum Generation

Library Matching (NIST) Quantification

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1620188?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1620188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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